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Compound of Interest

Compound Name: COBALT BLUE

Cat. No.: B1171533 Get Quote

In the ever-evolving landscape of materials science, the demand for high-performance

pigments is relentless. This guide provides a detailed comparison of the traditional Cobalt Blue
(Cobalt Aluminate, PB28) against two newer synthetic blue pigments: Phthalocyanine Blue

(PB15) and the more recently discovered YInMn Blue (PB86). This report is intended for

researchers, scientists, and professionals in drug development and other fields where precise

and durable coloration is critical.

Quantitative Performance Data
The following table summarizes the key performance indicators for each pigment, based on

available technical data and scientific literature.
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Performance
Metric

Cobalt Blue
(PB28)

Phthalocyanin
e Blue (PB15)

YInMn Blue
(PB86)

Test Method

Lightfastness I (Excellent) I (Excellent) I (Excellent) ASTM D4303

Tinting Strength Low to Medium Very High Medium ASTM D387

Opacity/Transpar

ency

Semi-transparent

to semi-opaque
Transparent Opaque ASTM D2805

Chemical

Resistance
Excellent Excellent Excellent ISO 2812

Toxicity
Toxic (contains

cobalt)
Non-toxic Non-toxic N/A

Heat Resistance
Excellent

(>1000°C)

Good (200-

280°C)

Excellent

(approx. 1200°C)
N/A

Detailed Experimental Protocols
To ensure objective and reproducible comparisons, standardized testing methodologies are

imperative. The following are detailed protocols for the key experiments cited in this guide.

Lightfastness Testing (ASTM D4303)
Objective: To determine the resistance of the pigment to fading upon exposure to light.

Methodology:

Sample Preparation: Prepare a dispersion of the pigment in a suitable binder (e.g., acrylic,

oil). The concentration of the pigment should be consistent across all samples.

Application: Apply the paint to a standardized, inert substrate to create a uniform film of a

specified thickness. A portion of each sample is masked to serve as an unexposed

reference.

Exposure: Expose the samples to a controlled light source, typically a xenon arc lamp, which

simulates the full spectrum of sunlight. The exposure is carried out for a specified duration or

until a certain radiant exposure is reached.
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Evaluation: After exposure, the color difference (ΔE*) between the exposed and unexposed

portions of each sample is measured using a spectrophotometer according to ASTM D2244.

Rating: The lightfastness is rated on the Blue Wool Scale (I-VIII), where I indicates excellent

lightfastness (minimal color change) and VIII indicates very poor lightfastness.

Tinting Strength (ASTM D387)
Objective: To measure the relative ability of a colored pigment to impart color to a white base.

Methodology:

Standard Preparation: A standard white paste (e.g., titanium dioxide in linseed oil) is

prepared.

Pigment Dispersion: A precisely weighed amount of the test pigment is thoroughly mixed with

a specified amount of the standard white paste using a mechanical muller.

Drawdown: The resulting tinted paste is drawn down on a non-absorbent surface alongside a

drawdown of a reference pigment dispersion.

Visual or Instrumental Comparison: The color strength of the test pigment is compared to the

reference pigment. For a quantitative assessment, a spectrophotometer can be used to

measure the color difference. The tinting strength is often expressed as a percentage relative

to the standard.

Opacity (Contrast Ratio) (ASTM D2805)
Objective: To determine the hiding power of a pigment.

Methodology:

Sample Application: The pigment, dispersed in a binder, is applied at a uniform thickness

over a black and white chart.[1][2][3]

Reflectance Measurement: After the film has dried, the reflectance of the coating over the

black portion (RB) and the white portion (RW) is measured using a reflectometer.
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Calculation: The contrast ratio is calculated as RB/RW. A value of 1.0 indicates complete

opacity.[1]

Chemical Resistance (ISO 2812)
Objective: To evaluate the resistance of the pigment to various chemicals.

Methodology:

Sample Preparation: A coating of the pigment is applied to a suitable substrate and allowed

to cure completely.

Spot Test: A drop of the test chemical (e.g., acid, alkali, solvent) is placed on the surface of

the coating and covered with a watch glass for a specified period.

Evaluation: After the exposure time, the chemical is removed, and the coating is examined

for any changes, such as discoloration, blistering, or softening. The resistance is rated on a

scale (e.g., 1-5, where 5 is no change).

Visualizations
Pigment Selection Workflow
The following diagram illustrates a logical workflow for selecting a blue pigment based on key

performance requirements.
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Define Application
Requirements Toxicity a Concern?

Cobalt Blue (PB28)No

Phthalo Blue (PB15)
or YInMn Blue (PB86)

Yes

Final Pigment
Selection

High Tinting
Strength Required?

Phthalocyanine Blue (PB15)Yes

Opacity Critical?

No

YInMn Blue (PB86)Yes

Cobalt Blue (PB28)
No

Click to download full resolution via product page

A decision-making workflow for blue pigment selection.

Comparative Performance Pathway
This diagram illustrates the performance trade-offs between the three blue pigments.
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Cobalt Blue (PB28)
- Excellent Heat & Weather Resistance

- Medium Tinting Strength
- Semi-Opaque

Phthalocyanine Blue (PB15)
- Very High Tinting Strength

- Transparent
- Good Heat Resistance

Higher Tinting Strength,
Lower Opacity

YInMn Blue (PB86)
- Superior Durability & Lightfastness

- Opaque
- Excellent Heat Resistance

- Non-toxic

Higher Opacity & Durability,
Non-toxic

Higher Opacity & Heat Resistance,
Lower Tinting Strength

Click to download full resolution via product page

Performance trade-offs between blue pigments.

Conclusion
The selection of a blue pigment is highly dependent on the specific requirements of the

application.

Cobalt Blue (PB28) remains a viable option where its specific hue is desired and its toxicity

can be managed. It offers a balance of properties including excellent heat and weather

resistance.[4] However, it has a lower tinting strength compared to organic pigments like

Phthalocyanine Blue.[5]

Phthalocyanine Blue (PB15) is an excellent choice when high tinting strength and

transparency are the primary requirements.[6][7][8] It is also non-toxic and has excellent

lightfastness and chemical resistance.[6][8]
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YInMn Blue (PB86) represents a significant advancement in inorganic pigment technology.

Its key advantages are its exceptional durability, high opacity, excellent heat and chemical

resistance, and non-toxic nature.[9][10][11][12] While its tinting strength is not as high as

Phthalocyanine Blue, its overall performance profile makes it a superior alternative to Cobalt
Blue in many applications, especially where safety and long-term stability are critical.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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